Cas no 1240256-95-4 (2-Fluoro-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1240256-95-4
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 3161329
• Update Time: 2025-08-05

2-Fluoro-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C9H6F4O3/c10-7-4-6(16-9(11,12)13)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15)
• InChI Key： SCGLNHLUACANGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid

2-Fluoro-4-(trifluoromethoxy)phenylacetic Acid: A Comprehensive Overview

2-Fluoro-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1240256-95-4) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a fluoro group at the 2-position and a trifluoromethoxy group at the 4-position, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. The presence of the trifluoromethoxy group significantly enhances the stability and reactivity of the molecule due to its strong electron-withdrawing effect. This feature makes it an ideal candidate for use in drug design, where fine-tuning the electronic properties of molecules is crucial for achieving desired pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid in the development of novel therapeutic agents. For instance, researchers have explored its role as a lead compound in anti-cancer drug discovery. The compound's ability to modulate key cellular pathways, such as those involved in cell proliferation and apoptosis, has been extensively investigated. Preclinical studies have demonstrated promising results, with the compound exhibiting selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

In addition to its pharmacological applications, 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid has also found utility in agrochemicals. Its ability to inhibit specific enzymes associated with plant pathogens has led to its consideration as a potential ingredient in fungicides and herbicides. Field trials have shown that this compound can effectively control the growth of harmful fungi and weeds without causing significant adverse effects on non-target organisms.

The environmental impact of 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid has also been a topic of recent research. Studies have focused on its biodegradation pathways and persistence in different environmental matrices. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly important for regulatory agencies assessing the safety and sustainability of chemicals used in agriculture and pharmaceuticals.

From a structural perspective, 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid exhibits interesting spectroscopic properties that make it suitable for use in materials science applications. For example, its UV-vis absorption characteristics have been leveraged in the development of novel sensors and optical materials. Researchers have successfully incorporated this compound into polymer matrices to create materials with enhanced optical properties, paving the way for its use in next-generation electronic devices.

In conclusion, 2-Fluoro-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1240256-95-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable pharmacokinetic and environmental profiles, positions it as a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future developments in chemistry and related fields.